1-(but-3-yn-2-yl)-1,4-diazepane, trifluoroacetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “1-(but-3-yn-2-yl)-1,4-diazepane, trifluoroacetic acid” is a complex organic molecule. It contains a diazepane ring, which is a seven-membered ring with two nitrogen atoms. It also has a but-3-yn-2-yl group, which is a four-carbon chain with a triple bond, and it’s associated with trifluoroacetic acid, a derivative of acetic acid where three hydrogen atoms have been replaced by fluorine atoms .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, including the formation of the diazepane ring and the introduction of the but-3-yn-2-yl group. The trifluoroacetic acid could be introduced in a subsequent step. Without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis .Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The diazepane ring and the but-3-yn-2-yl group would likely contribute to the overall shape and properties of the molecule .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the functional groups it contains. The diazepane ring might be involved in reactions with electrophiles or nucleophiles, and the triple bond in the but-3-yn-2-yl group could potentially be involved in addition reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the diazepane ring and the but-3-yn-2-yl group could affect its solubility, boiling point, and melting point .Mechanism of Action
Safety and Hazards
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-(but-3-yn-2-yl)-1,4-diazepane, trifluoroacetic acid involves the reaction of 1,4-diazepane with but-3-yn-2-yl bromide in the presence of a base to form the desired product. The product is then treated with trifluoroacetic acid to obtain the final compound.", "Starting Materials": [ "1,4-diazepane", "but-3-yn-2-yl bromide", "base", "trifluoroacetic acid" ], "Reaction": [ "Step 1: 1,4-diazepane is reacted with but-3-yn-2-yl bromide in the presence of a base such as potassium carbonate or sodium hydroxide.", "Step 2: The reaction mixture is stirred at room temperature for several hours until the reaction is complete.", "Step 3: The product is isolated by filtration and washed with water and organic solvents such as ether or dichloromethane.", "Step 4: The isolated product is then treated with trifluoroacetic acid to obtain the final compound, 1-(but-3-yn-2-yl)-1,4-diazepane, trifluoroacetic acid." ] } | |
CAS RN |
2648938-70-7 |
Molecular Formula |
C11H17F3N2O2 |
Molecular Weight |
266.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.